Cas no 6945-76-2 (1,4-dimethoxy-2,3-dinitrobenzene)

• Product Name: 1,4-dimethoxy-2,3-dinitrobenzene
• CAS No: 6945-76-2
• MF: C₈H₈N₂O₆
• MW: 228.158922195435
• MDL: MFCD00085906
• CID: 1737517
• PubChem ID: 243223
• Update Time: 2025-05-21

1,4-dimethoxy-2,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethoxy-2,3-dinitrobenzene
• 2,3-dinitrohydroquinone dimethyl ether
• NSC52571
• 2.3-Dinitro-hydrochinon-dimethylaether
• AC1Q1YGY
• AC1L6B36
• CTK2F6033
• XOFHMPZPXFUVBV-UHFFFAOYSA-
• 1,4-dimethoxy-2,3-dinitro-benzene
• STK295316
• 2,3-dinitro-1,4-dimethoxybenzene
• 1,4-Dimethoxy-2,3-dinitro-benzol
• 1,2-dinitro-3,6-dimethoxybenzene
• E87004
• InChI=1/C8H8N2O6/c1-15-5-3-4-6(16-2)8(10(13)14)7(5)9(11)12/h3-4H,1-2H3
• DTXSID90287803
• DB-260319
• NSC-52571
• Benzene, 1,4-dimethoxy-2,3-dinitro-
• 6945-76-2
• XOFHMPZPXFUVBV-UHFFFAOYSA-N
• AKOS000298464
• ALBB-022775
• MFCD00085906
• SCHEMBL1179747

• MDL： MFCD00085906
• Inchi： 1S/C8H8N2O6/c1-15-5-3-4-6(16-2)8(10(13)14)7(5)9(11)12/h3-4H,1-2H3
• InChI Key： XOFHMPZPXFUVBV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 228.03824
• Monoisotopic Mass: 228.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.416
• Boiling Point: 410.4°C at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.567
• PSA: 104.74
• LogP: 2.56660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,4-dimethoxy-2,3-dinitrobenzene

Comprehensive Overview of 1,4-Dimethoxy-2,3-Dinitrobenzene (CAS No. 6945-76-2)

1,4-Dimethoxy-2,3-dinitrobenzene, with the CAS number 6945-76-2, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes two methoxy groups and two nitro groups attached to a benzene ring. The presence of these functional groups imparts specific chemical properties and reactivity patterns that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 1,4-dimethoxy-2,3-dinitrobenzene is C₈H₈N₂O₆, and its molecular weight is approximately 216.15 g/mol. The compound is a yellow solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a robust foundation for its application in diverse scientific and industrial contexts.

In the realm of chemical synthesis, 1,4-dimethoxy-2,3-dinitrobenzene serves as a key intermediate in the preparation of various organic compounds. One notable application is its use in the synthesis of dyes and pigments. The nitro groups can be reduced to amino groups, which can then undergo further reactions to form complex aromatic structures with vibrant color properties. This makes it an essential component in the dye industry, where it contributes to the production of high-quality colorants for textiles, paints, and other materials.

Beyond its role in dye synthesis, 1,4-dimethoxy-2,3-dinitrobenzene has also found applications in pharmaceutical research. Recent studies have explored its potential as a precursor for the development of novel drugs. For instance, researchers have investigated the use of this compound in the synthesis of anti-inflammatory agents and anticancer drugs. The methoxy groups provide electron-donating effects that can influence the biological activity of the final products, making it a valuable starting material for medicinal chemists.

In materials science, 1,4-dimethoxy-2,3-dinitrobenzene has been utilized in the preparation of functional materials with unique properties. One area of interest is the development of conductive polymers for electronic applications. The nitro groups can be reduced to amino groups or other functional groups that enhance the electrical conductivity and stability of the resulting polymers. This has led to advancements in the field of organic electronics, where such materials are used in devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The environmental impact of 1,4-dimethoxy-2,3-dinitrobenzene has also been a subject of study. Researchers have investigated its biodegradability and potential environmental effects to ensure its safe use in industrial processes. Studies have shown that under certain conditions, this compound can be effectively degraded by microorganisms, reducing its environmental footprint. However, proper handling and disposal practices are still essential to minimize any potential risks.

In conclusion, 1,4-dimethoxy-2,3-dinitrobenzene (CAS No. 6945-76-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an indispensable intermediate in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.